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Compound of Interest

Compound Name: 2,7-Dibromopyrene

Cat. No.: B009692 Get Quote

An In-depth Technical Guide to 2,7-Dibromopyrene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,7-dibromopyrene, a key

intermediate in the fields of organic electronics, materials science, and pharmaceutical

research. Its unique polycyclic aromatic structure and versatile reactivity make it a valuable

building block for the synthesis of novel functional materials and complex organic molecules.

Core Properties of 2,7-Dibromopyrene
CAS Number: 102587-98-4[1][2][3][4][5]

2,7-Dibromopyrene is a polycyclic aromatic hydrocarbon characterized by a pyrene core with

two bromine atoms substituted at the 2 and 7 positions.[2] This substitution pattern imparts

specific electronic properties and allows for further functionalization, making it a valuable

precursor in organic synthesis.[2][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,7-dibromopyrene is presented in

the table below.
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Property Value Source

Molecular Formula C₁₆H₈Br₂ [1][2][3][5]

Molecular Weight 360.05 g/mol [2][7]

Appearance
Light yellow to yellow to

orange powder/crystal
[2][4][7]

Melting Point 321 °C [1][3][7]

Boiling Point
469.56 °C at 760 mmHg

(Predicted)
[1][3]

Solubility

Very slightly soluble in

Benzene (heated), Chloroform,

and DMSO

[1][3]

Density 1.853 g/cm³ (Predicted) [1][3]

Storage

Sealed in a dry, room

temperature environment.

Recommended to be stored in

a cool, dark place (<15°C).

[1][3][7]

Synthesis and Reactivity
The synthesis of 2,7-dibromopyrene can be achieved through a multi-step process. One

common method involves the bromination of 4,5,9,10-tetrahydropyrene, followed by

dehydrogenation.[5] The bromine atoms at the 2 and 7 positions are amenable to various

cross-coupling reactions, making 2,7-dibromopyrene a versatile building block.

Key Reactions
2,7-Dibromopyrene is a key substrate for several important carbon-carbon and carbon-

nitrogen bond-forming reactions, including:

Suzuki-Miyaura Coupling: This palladium-catalyzed reaction is widely used to form carbon-

carbon bonds by coupling 2,7-dibromopyrene with organoboron compounds.[8][9] This

allows for the introduction of a wide range of aryl and vinyl substituents.
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Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction enables the

formation of carbon-nitrogen bonds, allowing for the synthesis of arylamines from 2,7-
dibromopyrene.[10][11][12]

Sonogashira Coupling: This reaction is utilized to couple terminal alkynes with 2,7-
dibromopyrene, forming carbon-carbon bonds and introducing alkynyl moieties.[13][14]

Experimental Protocols
Detailed methodologies for key reactions involving 2,7-dibromopyrene are provided below.

Synthesis of 2,7-Dibromopyrene
A two-step synthesis starting from pyrene has been reported.[15] This involves the

hydrogenation of pyrene to 4,5,9,10-tetrahydropyrene, followed by iron-catalyzed dibromination

and subsequent reoxidation.[15] An alternative approach involves the direct bromination of

pyrene under specific conditions to favor substitution at the 2 and 7 positions.[5]

Suzuki-Miyaura Cross-Coupling of 2,7-Dibromopyrene
Objective: To synthesize a 2,7-diarylpyrene derivative.

Materials:

2,7-Dibromopyrene

Arylboronic acid

Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃ with a suitable ligand)

Base (e.g., K₂CO₃, Cs₂CO₃, or KF)

Solvent (e.g., 1,4-dioxane, toluene, or DME, often with water)

Procedure:

In a Schlenk flask, combine 2,7-dibromopyrene (1 equivalent), the arylboronic acid (2.2-2.5

equivalents), and the base (2-3 equivalents).
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Add the palladium catalyst and ligand.

Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

Add the degassed solvent system to the flask.

Heat the reaction mixture at the appropriate temperature (typically 80-110 °C) with stirring

until the starting material is consumed (monitored by TLC or GC).

Cool the reaction mixture to room temperature.

Perform an aqueous workup, extracting the product with an organic solvent.

Dry the combined organic layers over anhydrous sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography.

Buchwald-Hartwig Amination of 2,7-Dibromopyrene
Objective: To synthesize a 2,7-diaminopyrene derivative.

Materials:

2,7-Dibromopyrene

Amine

Palladium precatalyst (e.g., Pd₂(dba)₃ or a Pd(I) dimer)

Phosphine ligand (e.g., a biaryl phosphine ligand)

Base (e.g., NaOtBu or KOtBu)

Anhydrous, deoxygenated solvent (e.g., 1,4-dioxane or toluene)

Procedure:
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In a glovebox or under an inert atmosphere, charge an oven-dried reaction tube with the

palladium precatalyst, ligand, and base.

Add 2,7-dibromopyrene (1 equivalent) to the tube.

Seal the tube and remove it from the glovebox.

Add the anhydrous, deoxygenated solvent and the amine (2.2-2.5 equivalents) via syringe.

Heat the reaction mixture with vigorous stirring at the appropriate temperature (typically 80-

110 °C) until the reaction is complete (monitored by TLC or GC-MS).

Cool the reaction to room temperature.

Dilute the mixture with a suitable solvent and filter through a pad of celite.

Concentrate the filtrate and purify the residue by column chromatography.

Visualizations
The following diagrams illustrate key experimental workflows involving 2,7-dibromopyrene.

Start: Pyrene Hydrogenation 4,5,9,10-Tetrahydropyrene Iron-Catalyzed
Dibromination

2,7-Dibromo-4,5,9,10-
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Dehydrogenation/
Reoxidation End: 2,7-Dibromopyrene

Click to download full resolution via product page

Caption: Synthesis of 2,7-Dibromopyrene from Pyrene.
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Caption: Workflow for Suzuki-Miyaura Cross-Coupling.
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Caption: Workflow for Buchwald-Hartwig Amination.

Applications
2,7-Dibromopyrene is a crucial intermediate in the development of materials for organic

electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics.[2] Its

rigid, planar pyrene core provides a foundation for creating extended π-conjugated systems

with desirable photophysical properties.[6] The ability to introduce different functional groups at

the 2 and 7 positions allows for the fine-tuning of the electronic and optical properties of the

resulting materials.[15]

In the pharmaceutical industry, 2,7-dibromopyrene serves as a versatile scaffold for the

synthesis of complex molecules with potential biological activity.[6] The pyrene framework can

be elaborated through various chemical transformations to generate libraries of compounds for

drug discovery programs.[6]

Safety Information
2,7-Dibromopyrene should be handled with appropriate safety precautions. It may cause skin

and serious eye irritation.[7] It is recommended to wear protective gloves, eye protection, and

face protection when handling this compound.[7] For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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